Cas no 1801-63-4 (MTH-DL-ASPARTIC ACID)

MTH-DL-ASPARTIC ACID structure
MTH-DL-ASPARTIC ACID structure
Product Name:MTH-DL-ASPARTIC ACID
CAS No:1801-63-4
MF:C6H8N2O3S
MW:188.204319953918
CID:106279
PubChem ID:3849003
Update Time:2025-04-18

MTH-DL-ASPARTIC ACID Chemical and Physical Properties

Names and Identifiers

    • MTH-DL-ASPARTIC ACID
    • NSC610933
    • DTXSID20397282
    • 1-Methyl-5-oxo-2-thioxo-4-imidazolidineacetic acid
    • CHEMBL1969413
    • Oprea1_285177
    • 1801-63-4
    • 2-(1-METHYL-5-OXO-2-THIOXOIMIDAZOLIDIN-4-YL)ACETIC ACID
    • 28868-14-6
    • NSC-610933
    • 2-(1-methyl-5-oxo-2-sulfanylideneimidazolidin-4-yl)acetic acid
    • AKOS005461794
    • FT-0692513
    • DTXSID501226905
    • NCI60_004805
    • Inchi: 1S/C6H8N2O3S/c1-8-5(11)3(2-4(9)10)7-6(8)12/h3H,2H2,1H3,(H,7,12)(H,9,10)
    • InChI Key: GRCYIUAJHMPVEH-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C(C(CC(=O)O)N1)=O

Computed Properties

  • Exact Mass: 188.02556330g/mol
  • Monoisotopic Mass: 188.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 102Ų
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